(-)-Bicuculline methobromide

Specification

• CAS No.: 73604-30-5
• Molecular Formula: C21H20BrNO6
• Molecular Weight: 462.3 g/mol
• IUPAC Name: 6-(6,6-dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl)-6H-furo[3,4-g][1,3]benzodioxol-8-one;bromide
• Standard InChI: InChI=1S/C21H20NO6.BrH/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1
• Standard InChI Key: BWXCECYGGMGBHD-UHFFFAOYSA-M
• SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[Br-]
• Canonical SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[Br-]

Introduction

(-)-Bicuculline methobromide is a methobromide salt of (+)-bicuculline, known for its role as a competitive antagonist of GABA~A~ receptors. It is more water-soluble and stable than bicuculline itself, making it a preferred choice in various research applications. This compound is widely used in neuroscience research to study the inhibitory effects of GABA~A~ receptors and their role in neurological functions.

Chemical Data Table

Property	Value
Chemical Name	[R-(R*, S*)]-5-(6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium bromide
Molecular Formula	C~21~H~20~BrNO~6~
Molecular Weight	462.3 g/mol
Purity	≥98%
Solubility	Soluble in water (50 mM)
CAS Number	73604-30-5 (Note: Some sources list a different CAS number, such as 66016-70-4, which may refer to a different salt form or preparation)

Biological Activity

(-)-Bicuculline methobromide acts as a competitive antagonist of GABA~A~ receptors, which are crucial for inhibitory neurotransmission in the brain. By blocking these receptors, it can induce excitatory effects, leading to increased neuronal activity. This property makes it useful for studying epilepsy and other neurological disorders where GABAergic transmission is altered.

Biological Activity Table

Biological Effect	Description
GABA~A~ Receptor Antagonism	Blocks inhibitory action of GABA, leading to increased neuronal excitability
Non-GABA Receptor Actions	Reports of non-GABA receptor-mediated effects, though less well-characterized
Convulsant Activity	Can induce convulsions at high doses, similar to other GABA~A~ antagonists

Research Applications

(-)-Bicuculline methobromide is widely used in neuroscience research for several purposes:

• Epilepsy Studies: It is used to induce seizures in animal models to study epilepsy mechanisms and potential treatments.

• Neurotransmission Studies: Helps in isolating glutamatergic receptor functions by blocking GABAergic inhibition.

• Cortical and Hippocampal Studies: Used in brain slice preparations to study synaptic plasticity and neuronal excitability.

Research Findings